![molecular formula C17H16N2O3 B6298918 2-Amino-10-(oxetan-3-ylmethyl)dibenzo[b,f][1,4]oxazepin-11(10H)-one CAS No. 2322586-94-5](/img/structure/B6298918.png)
2-Amino-10-(oxetan-3-ylmethyl)dibenzo[b,f][1,4]oxazepin-11(10H)-one
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves the design and synthesis of novel host materials based on the 10,11-dihydro-5H-dibenzo[b,f]azepine (AZ) motif . The donor groups, triphenylamine (TPA) and carbazole (CZ), were attached at different positions of the central core to study the effect of the variation of substructures on their photophysical properties and the device performance of organic light-emitting diodes (OLEDs) .Scientific Research Applications
Solid Support Synthesis
The compound has been utilized in the solid support synthesis of 2-substituted dibenz[b,f]oxazepin-11(10H)-ones using SNAr methodology on AMEBA resin. This method allows for efficient assembly of these compounds, notable for their excellent purity and the flexibility of the synthesis process (Ouyang, Tamayo, & Kiselyov, 1999).
Synthesis Techniques
There has been significant research into various synthesis techniques for dibenzo[b,f][1,4]oxazepin-11(10H)-ones, including base-catalyzed intramolecular nucleophilic substitution and methodologies involving nitro groups and nucleophiles (Samet, Kislyi, Marshalkin, & Semenov, 2006).
Novel Synthesis Series
A novel series of 2-[(3-substitutedimino)-1,2,4-dithiazolo]amino-11-(piperazin-1-yl)dibenzo[b,f][1,4]oxazepines has been synthesized, showcasing the versatility in creating structurally diverse derivatives (Tayade & Kale, 2016).
Catalytic Enantioselective Reactions
Catalytic enantioselective reactions involving cyclic dibenzo[b,f][1,4]oxazepines have been developed, leading to the synthesis of chiral derivatives with high yields and enantioselectivities. This highlights its potential in the creation of chirally pure compounds (Munck, Sukowski, Vila, Muñoz, & Pedro, 2017).
Dibenzo-fused Heterocycles Synthesis
The compound has been used in efficient syntheses of dibenzo-fused seven-membered nitrogen heterocycles. These syntheses demonstrate the compound's utility in creating complex heterocyclic structures (Bunce & Schammerhorn, 2006).
Pharmaceutical Interest
Recent advances in the synthesis of dibenzo[b,f][1,4]oxazepine (DBO) derivatives, which possess a range of pharmacological activities, highlight the growing interest in this compound in pharmaceutical research (Zaware & Ohlmeyer, 2015).
properties
IUPAC Name |
8-amino-5-(oxetan-3-ylmethyl)benzo[b][1,4]benzoxazepin-6-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3/c18-12-5-6-15-13(7-12)17(20)19(8-11-9-21-10-11)14-3-1-2-4-16(14)22-15/h1-7,11H,8-10,18H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TWQQLXFYDRNUKI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CO1)CN2C3=CC=CC=C3OC4=C(C2=O)C=C(C=C4)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2-Oxospiro[3.3]heptan-6-yl) acetate](/img/structure/B6298836.png)
![N-[2-(Boc-amino)ethyl]-4-chloropyridine-2-carboxamide](/img/structure/B6298878.png)
![2-Amino-10-(2-methoxyethyl)dibenzo[b,f][1,4]oxazepin-11(10H)-one](/img/structure/B6298910.png)
